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Compound of Interest

Compound Name: alpha Lipoic acid

Cat. No.: B1663570 Get Quote

Essential Safety and Handling Guide for Alpha-
Lipoic Acid
This guide provides crucial safety protocols and logistical information for researchers,

scientists, and drug development professionals handling alpha-lipoic acid. Adherence to these

procedures is vital for ensuring personal safety and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
Alpha-lipoic acid is classified as hazardous. It is harmful if swallowed, causes skin irritation, and

can result in serious eye irritation.[1][2] Some classifications also note that it may cause an

allergic skin reaction.[2] Therefore, the use of appropriate Personal Protective Equipment

(PPE) is mandatory.

Table 1: Required Personal Protective Equipment for Handling Alpha-Lipoic Acid
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Protection Type Required Equipment
Specifications and
Standards

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[1]

Hand Protection Protective gloves.

Choose gloves resistant to

chemicals. Consult the glove

manufacturer for specific

breakthrough times.[3]

Skin and Body Protection

Lab coat, long-sleeved

clothing. An apron may be

required for larger quantities.

Wear appropriate protective

clothing to prevent skin

exposure.[1][3]

Respiratory Protection
Required when dust is

generated.

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator with a

particulate filter (conforming to

EN 143).[1]

Operational Plan: Step-by-Step Handling Protocol
1. Engineering Controls and Preparation:

Ventilation: Always handle alpha-lipoic acid in a well-ventilated area.[1][3] Use local exhaust

ventilation to control airborne dust.[2][4]

Equipment Grounding: Ensure all equipment used when handling the product is properly

grounded to prevent static discharge, which can be an ignition source for dust.[4][5]

Eye Wash and Safety Shower: Ensure an eye wash station and safety shower are readily

accessible in the immediate work area.

2. Handling the Chemical:

Avoid Dust Formation: Minimize the generation of dust during handling.[1][3] Use dry clean-

up procedures like vacuuming (with an explosion-proof, HEPA-filtered vacuum) or sweeping
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carefully.[3][6]

Personal Hygiene: Wash hands thoroughly with soap and water after handling.[3][4] Do not

eat, drink, or smoke in the work area.[3][4] Remove contaminated clothing and PPE before

entering eating areas.[2][4]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][5]

Recommended storage temperatures are often between 2°C and 8°C.[7][8] Keep away from

incompatible materials such as strong oxidizing agents.[1][7]

3. In Case of a Spill:

Minor Spills: For small spills, clean up immediately.[3] Avoid generating dust.[3] Use dry

clean-up procedures.[3] Place the spilled material in a clean, dry, sealable, and labeled

container for disposal.[3]

Major Spills: For larger spills, clear the area of personnel and move upwind.[3] Alert the

appropriate emergency response team.[3] Control personal contact by wearing the

necessary PPE, including respiratory protection.[3] Prevent the spillage from entering drains

or water courses.[3]

Disposal Plan: Waste and Container Management
Proper disposal of alpha-lipoic acid and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Disposal:

Regulations: All waste must be handled in accordance with local, state, and federal

regulations.[9]

Disposal Methods: Consult a licensed professional waste disposal service.[10] Disposal

options may include:

Incineration in a licensed facility, potentially after mixing with a suitable combustible

material.[9]
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Burial in a landfill specifically licensed to accept chemical and/or pharmaceutical wastes.

[9]

Environmental Precautions: Do not allow the chemical or its wash water to enter drains,

sewers, or water courses.[4][9]

2. Container Disposal:

Decontamination: Empty containers may still contain chemical residues and present a

hazard.[9] Decontaminate containers before disposal.

Disposal: If containers cannot be cleaned sufficiently for reuse with the same product, they

should be punctured to prevent re-use and disposed of at an authorized landfill.[9] Always

observe all label warnings until the container is cleaned and destroyed.[9]
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Caption: Workflow for the safe handling and disposal of alpha-lipoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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